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Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

The core information available pertains to the compound's primary use as an oxidizing agent. The table

below summarizes the key properties and synthesis method.

Property Description

Chemical BaCr207 [1]

Formula

Primary Mild oxidizing agent for converting primary & secondary alcohols to carbonyl
Application compounds (aldehydes & ketones) in non-aqueous, polar aprotic media [1].
Key Reaction Oxidation of alcohols to corresponding aldehydes and ketones [1].
Reaction Non-agueous polar aprotic media [1].

Condition

Key Advantage  Selective oxidation; over-oxidation of primary alcohols to acids does not occur [1].

Synthesis Can be prepared by reacting barium hydroxide or barium chloride with
Method potassium chromate [2].

The following diagram illustrates the typical workflow for the synthesis of barium chromate (a related

compound), which can be adapted for barium dichromate preparation.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-interest
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://en.wikipedia.org/wiki/Barium_chromate
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

React Barium Salt
(BaClz or Ba(OH)2)

@dd Potassium Chromate (KzCrO4D

Formation of
Yellow Precipitate
(Wash Precipitate)
(Filter Precipitate)

Dry Product

Final Product:
Barium Chromate

Click to download full resolution via product page

Frequently Asked Questions
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What is the main application of barium dichromate in organic synthesis? It is primarily used as a
mild reagent for the selective oxidation of primary and secondary alcohols to their corresponding
aldehydes and ketones. A key advantage is that it prevents over-oxidation, meaning primary alcohols

stop at the aldehyde stage [1].

What reaction conditions are required for oxidations using barium dichromate? The oxidation

reactions are typically carried out in non-aqueous polar aprotic media [1].

How is barium chromate (a related compound) synthesized? It can be synthesized by reacting a
soluble barium salt like barium chloride (BaCl2) or barium hydroxide (Ba(OH)2) with potassium

chromate (K2CrOa), resulting in a yellow precipitate. This precipitate is then washed, filtered, and
dried [2].

What are the important safety considerations when handling barium chromate/dichromate?
Barium chromate is toxic and a recognized carcinogen, especially if pulverized and inhaled. It is also
an oxidizing agent. Always consult the relevant Safety Data Sheet (SDS) before handling and use

appropriate personal protective equipment (PPE) [2].

Guidance for Finding Characterization Techniques

The search results lack specific details on characterization techniques for barium dichromate. To build a

complete troubleshooting guide, you will need to consult more specialized sources. Here are some

suggestions:

e Consult Specialized Databases: Techniques for characterizing compounds like barium dichromate
are often detailed in scientific journals and patents. Use databases like SciFinder, Reaxys, or the
USPTO database for in-depth procedures.

¢ Review Analytical Chemistry Texts: Standard techniques for inorganic compound analysis include:
o X-ray Diffraction (XRD) for crystal structure.

o Spectroscopic Methods like FTIR or Raman spectroscopy.

o Thermogravimetric Analysis (TGA) for thermal stability and decomposition profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://en.wikipedia.org/wiki/Barium_chromate
https://en.wikipedia.org/wiki/Barium_chromate
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. [BaCr207], a mild reagent for oxidation of... | CoLab Barium dichromate [colab.ws]
2. Barium chromate - Wikipedia [en.wikipedia.org]

To cite this document: Smolecule. [Barium Dichromate: Key Information & Synthesis]. Smolecule,
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dichromate-characterization-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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